1,4-Methanonaphthalen-2(1H)-one, 3,4-dihydro-

• CAS No.: 7374-90-5
• Molecular Formula: C11H10O
• Molecular Weight: 158.20 g/mol
• IUPAC Name: tricyclo[6.2.1.02,7]undeca-2,4,6-trien-9-one
• InChI: InChI=1S/C11H10O/c12-11-6-7-5-10(11)9-4-2-1-3-8(7)9/h1-4,7,10H,5-6H2
• InChI Key: MMDLBADSUSAPKF-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(=O)C1C3=CC=CC=C23

Description

1,4-Methanonaphthalen-2(1H)-one, 3,4-dihydro- is a useful research compound. Its molecular formula is C11H10O and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of benzonorbornen-2-one oxime (2g.) in absolute ethanol (120ml.) was heated to reflux under nitrogen and sodium metal (12 g.) was added in small portions with continuous stirring. The reaction mixture was then refluxed for 30 minutes. This viscous suspension was then cooled to room temperature, 100 ml. of water added and the reaction mixture agitated until a clear solution was obtained. This was extracted with ether and the ether extract worked up to give an oil which was dissolved in chloroform and extracted with 10% HCl solution. Removal of water and excess HCl under vacuum from this extract gave a white solid (1g., 40%). The white solid was analyzed by infra-red, nuclear magnetic resonance and elemental analysis techniques and was determined to be the 1,2,3,4-tetrahydro-1,4-methanonaphthalen-endo-2-amine hydrochloride, C11H14NCl (m.p. 230°-231°C). Basification of a sample of this material with 10% NaOH gave, on ether extraction, the required amine as a pale yellow oil which was also analyzed by infra-red, and nuclear magnetic resonance techniques, and the empirical formula was determined to be C11H13N.